Cas no 84638-96-0 (1H-Indole-2-carboxylic acid, 4-(bromoacetyl)-7-methoxy-, methyl ester)

• Product name: 1H-Indole-2-carboxylic acid, 4-(bromoacetyl)-7-methoxy-, methyl ester
• CAS No: 84638-96-0
• MF: C₁₃H₁₂NO₄Br
• MW: 326.14268
• CID: 666632
• PubChem ID: 13105653

1H-Indole-2-carboxylic acid, 4-(bromoacetyl)-7-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-(bromoacetyl)-7-methoxy-, methyl ester
• methyl 4-(2-bromoacetyl)-7-methoxy-1H-indole-2-carboxylate
• GTAJQPCNVKWQTN-UHFFFAOYSA-N
• DTXSID10518282
• SCHEMBL10510170
• 84638-96-0
• Methyl 4-(bromoacetyl)-7-methoxy-1H-indole-2-carboxylate
• 4-bromoacetyl-7-methoxyindole-2-carboxylic acid methyl ester

• Inchi： InChI=1S/C13H12BrNO4/c1-18-11-4-3-7(10(16)6-14)8-5-9(13(17)19-2)15-12(8)11/h3-5,15H,6H2,1-2H3
• InChI Key： GTAJQPCNVKWQTN-UHFFFAOYSA-N
• SMILES： COC1=C2C(=C(C=C1)C(=O)CBr)C=C(N2)C(=O)OC

Computed Properties

• Exact Mass: 324.99497g/mol
• Monoisotopic Mass: 324.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.4Ų